6-Chloro-2-(2-methylpropoxy)pyridin-3-amine

• Molecular Formula: C9H13ClN2O
• Molecular Weight: 200.66 g/mol
• SMILES: CC(C)COC1=C(C=CC(=N1)Cl)N
• InChI: InChI=1S/C9H13ClN2O/c1-6(2)5-13-9-7(11)3-4-8(10)12-9/h3-4,6H,5,11H2,1-2H3
• InChIKey: LHKBHZRKIITWKV-UHFFFAOYSA-N

6-Chloro-2-(2-methylpropoxy)pyridin-3-amine: Structural and Physicochemical Baseline for Informed Sourcing

6-Chloro-2-(2-methylpropoxy)pyridin-3-amine (CAS 1553406-29-3; synonym 6-chloro-2-isobutoxypyridin-3-amine) is a disubstituted pyridine derivative bearing a chlorine atom at the 6-position, a 2-methylpropoxy (isobutoxy) group at the 2-position, and a primary amine at the 3-position . With a molecular formula of C9H13ClN2O and a molecular weight of 200.67 g·mol⁻¹, it belongs to the class of 2-alkoxy-3-aminopyridines that serve as versatile synthetic intermediates for medicinal chemistry and agrochemical discovery programs . Its computed physicochemical profile—LogP 2.352, TPSA 48.14 Ų, three hydrogen-bond acceptors, one hydrogen-bond donor, and three rotatable bonds—places it in a favorable property space for fragment-based lead generation and scaffold diversification .

✓ 6‑Chloro handle enables cross‑coupling diversification

✓ Isobutoxy group modulates lipophilicity and solubility

✓ Favorable property space for fragment‑based lead generation

Why 6-Chloro-2-(2-methylpropoxy)pyridin-3-amine Cannot Be Replaced by Common Pyridin-3-amine Analogs

Generic substitution among pyridin-3-amine derivatives is not chemically or biologically tenable. The simultaneous presence of a 6-chloro substituent and a 2-isobutoxy group on the pyridine ring creates a unique electronic and steric environment that cannot be replicated by either the non-halogenated analog (2-(2-methylpropoxy)pyridin-3-amine, CAS 58443-07-5), the unsubstituted 6-chloropyridin-3-amine (CAS 5350-93-6), the 5-chloro regioisomer (CAS 1698112-37-6), or the 6-methyl analog (CAS 1512943-74-6) . The chlorine atom at position 6 provides a critical synthetic handle for transition-metal-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), while the 2-isobutoxy group modulates lipophilicity, solubility, and metabolic stability independently . Replacing the target compound with any single structural analog would eliminate at least one of these orthogonal functionalization vectors or significantly alter the physicochemical property balance, directly compromising downstream synthetic efficiency and structure-activity relationship (SAR) interpretation.

Non‑halogenated analogs lack the aryl chloride cross‑coupling handle, limiting diversification.

Unsubstituted 6‑chloropyridin‑3‑amine lacks the solubility‑modulating alkoxy group.

5‑Chloro regioisomer shares identical physicochemical properties but shifts electronic activation pattern.

Quantitative Differentiation of 6-Chloro-2-(2-methylpropoxy)pyridin-3-amine Against Its Closest Structural Analogs

LogP Advantage Over the Non-Chlorinated Analog Enhances Predicted Membrane Permeability

The target compound exhibits a computed LogP of 2.352, which is 0.653 log units higher than the non-chlorinated analog 2-(2-methylpropoxy)pyridin-3-amine (LogP 1.6986) . This increase is directly attributable to the electron-withdrawing and hydrophobic contribution of the 6-chloro substituent. In the context of Lipinski's Rule of Five, a LogP shift from approximately 1.7 to approximately 2.4 brings the compound closer to the optimal range (LogP 1–3) for passively permeable, orally bioavailable small molecules while retaining favorable aqueous solubility characteristics [1].

LogP Comparison

Head‑to‑head

ΔLogP +0.653 vs non‑chlorinated analog

Supports higher predicted passive permeability context

Computed LogP; vendor data context

Evidence Dimension	LogP (octanol-water partition coefficient, computed)
Target Compound Data	LogP 2.352
Comparator Or Baseline	2-(2-Methylpropoxy)pyridin-3-amine (CAS 58443-07-5): LogP 1.6986
Quantified Difference	ΔLogP = +0.653 (38% increase in predicted logD)
Conditions	Computed LogP values from vendor-reported computational chemistry data (Leyan platform); both compounds evaluated at 95% purity specification

Why This Matters

For procurement decisions in medicinal chemistry programs, a 0.65 log unit increase in lipophilicity can translate to a meaningful improvement in passive membrane permeability and cellular uptake, making the target compound a more suitable starting point for hit-to-lead optimization targeting intracellular or CNS enzymes.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0. View Source

LogP Differentiation Against the 6-Methyl Analog Confirms the Unique Contribution of the Chloro Substituent

When compared to its 6-methyl bioisostere (6-methyl-2-(2-methylpropoxy)pyridin-3-amine, CAS 1512943-74-6), the target compound retains a LogP advantage of 0.345 log units (2.352 vs. 2.007) . This difference reflects the stronger electron-withdrawing character and greater polarizability of chlorine versus methyl, which enhances both lipophilicity and the capacity for halogen bonding interactions with biological targets. Notably, the TPSA remains identical (48.14 Ų) across both compounds, indicating that the LogP shift is achieved without altering hydrogen-bonding capacity [1].

LogP vs 6‑Methyl Analog

Head‑to‑head

ΔLogP +0.345; TPSA identical

Chlorine increases lipophilicity without altering TPSA

Computed; halogen bonding potential context

Evidence Dimension	LogP (octanol-water partition coefficient, computed)
Target Compound Data	LogP 2.352
Comparator Or Baseline	6-Methyl-2-(2-methylpropoxy)pyridin-3-amine (CAS 1512943-74-6): LogP 2.007
Quantified Difference	ΔLogP = +0.345 (17% increase); TPSA identical at 48.14 Ų
Conditions	Computed LogP and TPSA values from Leyan computational chemistry data; both compounds at 95% purity specification

Why This Matters

This differentiation is critical when selecting a scaffold for halogen-bonding-directed drug design (e.g., kinase hinge-binding motifs); the chloro substituent provides a tunable LogP increase and potential sigma-hole interactions without sacrificing TPSA-dependent solubility, offering a distinct advantage over the methyl analog for optimizing target engagement.

• [1] Wilcken R, Zimmermann MO, Lange A, Joerger AC, Boeckler FM. Principles and applications of halogen bonding in medicinal chemistry and chemical biology. J Med Chem. 2013;56(4):1363-1388. doi:10.1021/jm3012068. View Source

Unique Dual Synthetic Handle: Aryl Chloride for Cross-Coupling Plus Alkoxy Group for Orthogonal Derivatization

The target compound is the only member among the closest structural analogs that simultaneously provides (a) a 6-chloro substituent amenable to palladium-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Negishi cross-coupling reactions, and (b) a 2-isobutoxy group that can be selectively cleaved or further functionalized . The non-halogenated analog 2-(2-methylpropoxy)pyridin-3-amine lacks the aryl halide handle entirely, precluding cross-coupling diversification. The 5-chloro regioisomer (CAS 1698112-37-6) retains the chlorine atom but at a different ring position, which alters the electronic activation pattern for nucleophilic aromatic substitution and cross-coupling reactivity . The unsubstituted 6-chloropyridin-3-amine (CAS 5350-93-6, LogP 0.88–1.90) lacks the solubility-modulating 2-alkoxy group and presents only a single functionalization vector [1].

Synthetic Handles

Cross‑study comparable

Aryl chloride + modifiable isobutoxy group

Enables sequential orthogonal diversification strategies

Utility inferred from pyridine reactivity principles

Evidence Dimension	Number of orthogonal synthetic handles (aryl halide + alkoxy ether)
Target Compound Data	Two distinguishable handles: reactive aryl chloride at C6 and modifiable isobutoxy ether at C2
Comparator Or Baseline	2-(2-Methylpropoxy)pyridin-3-amine: one handle (alkoxy only); 6-chloropyridin-3-amine: one handle (chloro only); 5-chloro-6-(2-methylpropoxy)pyridin-3-amine: two handles but altered regiochemistry
Quantified Difference	Qualitative: target compound uniquely enables sequential or orthogonal derivatization strategies; unsubstituted analog provides zero cross-coupling handles; 6-chloropyridin-3-amine provides zero alkoxy handles
Conditions	Synthetic utility inferred from established reactivity of 2-chloropyridines and 2-alkoxypyridines in medicinal chemistry literature

Why This Matters

For procurement in early-stage drug discovery, this dual-handle architecture translates directly into greater scaffold diversification potential per synthetic step, reducing the number of intermediates that must be separately sourced and accelerating SAR exploration.

• [1] Acmechem. 6-Chloropyridin-3-amine (2-Chloro-5-aminopyridine), CAS 5350-93-6. PSA 38.91, LogP 1.898. https://acmechem.com.cn. View Source

Molecular Weight and Property-Space Discrimination Against Both Smaller and Isosteric Analogs

The target compound occupies a specific molecular weight niche (200.67 Da) that is 34.45 Da higher than the non-chlorinated analog (166.22 Da) and 20.42 Da higher than the 6-methyl analog (180.25 Da), yet remains well within the fragment-like space (MW < 250 Da) suitable for fragment-based drug discovery (FBDD) . At the same time, it is 72.11 Da heavier than the minimal 6-chloropyridin-3-amine core (128.56 Da), reflecting the additional 2-isobutoxy substituent that drives the LogP increase described above . The target compound also features three hydrogen-bond acceptors, compared to only two for 6-chloropyridin-3-amine, providing an additional interaction point for target binding .

MW Niche

Head‑to‑head

MW 200.67 Da; 3 H‑bond acceptors

Fragment‑like with balanced lipophilicity for FBDD

MW difference supports hit follow‑up selection

Evidence Dimension	Molecular weight and hydrogen-bond acceptor count
Target Compound Data	MW 200.67 Da, 3 H-bond acceptors
Comparator Or Baseline	2-(2-Methylpropoxy)pyridin-3-amine: MW 166.22 Da, 3 H-bond acceptors; 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine: MW 180.25 Da, 3 H-bond acceptors; 6-Chloropyridin-3-amine: MW 128.56 Da, 2 H-bond acceptors
Quantified Difference	MW difference: +34.45 Da vs non-chlorinated analog; +20.42 Da vs 6-methyl analog; +72.11 Da vs unsubstituted core
Conditions	Molecular formula: C9H13ClN2O (target); C9H14N2O (non-chlorinated); C10H16N2O (6-methyl); C5H5ClN2 (unsubstituted core)

Why This Matters

In fragment-based screening libraries, a 20–35 Da molecular weight increment with concomitant LogP modulation represents a significant differentiation for fragment hit follow-up, allowing researchers to select the optimal balance between ligand efficiency (LE) and lipophilic ligand efficiency (LLE) without overstepping fragment definitions.

Regiochemical Isomerism: Position-6 Chlorine Versus Position-5 Chlorine Influences Electronic Properties

The 5-chloro regioisomer (5-chloro-6-(2-methylpropoxy)pyridin-3-amine, CAS 1698112-37-6) shares an identical molecular formula (C9H13ClN2O), molecular weight (200.67 Da), TPSA (48.14 Ų), and computed LogP (2.352) with the target compound, yet the shift of chlorine from position 6 to position 5 fundamentally alters the electronic distribution across the pyridine ring . In the target compound, the chlorine is para to the ring nitrogen and meta to the 3-amino group, whereas in the regioisomer, chlorine is meta to the ring nitrogen and para to the 3-amino group. This positional change affects the pKa of the pyridine nitrogen, the electron density available for π-stacking interactions, and the regioselectivity of electrophilic aromatic substitution reactions [1]. While direct comparative biological data are not available for these specific regioisomers, the well-established impact of chloro-substitution position on pyridine reactivity and target binding is a class-level inference supported by decades of medicinal chemistry precedent .

Regiochemistry

Class‑level

Cl para vs meta alters electronic distribution

Regiochemistry may influence target binding context

Quantitative biological data not available for this pair

Evidence Dimension	Chlorine substitution position on pyridine ring
Target Compound Data	6-Chloro: chlorine para to ring N, meta to 3-NH2
Comparator Or Baseline	5-Chloro-6-(2-methylpropoxy)pyridin-3-amine (CAS 1698112-37-6): chlorine meta to ring N, para to 3-NH2
Quantified Difference	Identical molecular formula, MW, TPSA, and LogP; qualitative electronic difference due to regiochemistry; no quantitative biological differential data available for this specific pair
Conditions	Regiochemical comparison; electronic effects inferred from pyridine substitution chemistry principles

Why This Matters

When sourcing building blocks for parallel SAR studies, the availability of both 6-chloro and 5-chloro regioisomers allows systematic exploration of chloro-substitution position effects on target affinity and selectivity; researchers must select the specific regioisomer that matches their pharmacophore hypothesis.

• [1] Joule JA, Mills K. Heterocyclic Chemistry. 5th ed. Wiley; 2010. Chapter on pyridines: electrophilic and nucleophilic substitution regiochemistry. View Source

Moderate Antimicrobial Activity Noted as Class-Level Trend for 2-Alkoxy-6-chloropyridin-3-amines

6-Chloro-2-(2-methylpropoxy)pyridin-3-amine has been described as exhibiting moderate antimicrobial activity against various pathogenic strains in vendor documentation, with closely related 2-alkoxy-6-chloropyridin-3-amine derivatives showing measurable minimum inhibitory concentrations (MICs) in the range of 6.3 µg/mL against Escherichia coli ATCC 25922 and pronounced activity against Staphylococcus aureus ATCC 6538 in recent studies of structurally analogous compounds [1]. However, direct quantitative MIC data for this specific compound against standardized strain panels have not been published in peer-reviewed literature as of the current evidence cutoff, and the available claims derive from supplier summaries rather than controlled comparative studies . This antimicrobial activity trend should therefore be considered a class-level observation that motivates further evaluation rather than a differentiating procurement criterion relative to the closest structural analogs.

Antimicrobial Activity

Class‑level

Class‑level MIC ~6.3 µg/mL for analogs; vendor‑described moderate activity

Supports antimicrobial screening context; data to verify

No peer‑reviewed MIC for specific compound

Evidence Dimension	Antimicrobial activity
Target Compound Data	Described as 'moderate antimicrobial activity' against pathogenic strains; no published quantitative MIC data for this specific compound
Comparator Or Baseline	Structurally related 2-alkoxy-pyridin-3-amines: MIC values of 6.3 µg/mL against E. coli ATCC 25922 reported (compound 7 in Jalmakhanbetova et al., 2023-2024)
Quantified Difference	No quantitative differential data available for the target compound; external analog MIC data provided for context only
Conditions	In vitro antibacterial susceptibility testing; target compound data from vendor descriptions only

Why This Matters

While insufficient to drive procurement decisions independently, this class-level antimicrobial signal may inform the prioritization of this scaffold in phenotypic screening cascades where broad antimicrobial potential is valued alongside synthetic tractability.

• [1] Jalmakhanbetova RI, Mukusheva GK, Abdugalimov AS, Zhumagalieva ZZ, Dehaen W, Anthonissen S, Suleimen YM, Seidakhmetova RB. Synthesis and antimicrobial activity of pyridine derivatives. Results Chem. 2023;5:101173; Molecules. 2024;29(13):3149. Compound 7: MIC 6.3 µg/mL against E. coli ATCC 25922. View Source

Application Scenarios for 6-Chloro-2-(2-methylpropoxy)pyridin-3-amine Grounded in Quantitative Differentiation

Scaffold for Kinase or GPCR Targeted Library Synthesis Requiring Dual Diversification Vectors

The combination of a 6-chloro cross-coupling handle and a 2-isobutoxy solubility-modulating group makes this compound an ideal core scaffold for generating focused libraries targeting kinase ATP-binding sites or Class A GPCR orthosteric pockets. The LogP of 2.352, paired with TPSA of 48.14 Ų, predicts adequate passive permeability for intracellular target engagement while maintaining solubility compatible with biochemical assay conditions . The 6-chloro substituent enables late-stage Suzuki-Miyaura diversification of the pyridine C6 position, while the 2-isobutoxy group can be retained as a lipophilic anchor or cleaved to reveal a 2-hydroxypyridine for additional functionalization .

Fragment-Based Drug Discovery (FBDD) Hit Follow-Up Requiring Balanced Lipophilic Ligand Efficiency

At a molecular weight of 200.67 Da, the target compound resides within fragment space (MW < 250 Da) but provides a higher LogP (2.352) than the non-chlorinated fragment analog (LogP 1.6986), enabling exploration of hydrophobic protein sub-pockets without exceeding fragment definitions . The 0.345 LogP advantage over the 6-methyl analog allows medicinal chemists to tune ligand lipophilicity while maintaining identical TPSA (48.14 Ų), directly supporting the optimization of lipophilic ligand efficiency (LLE = pIC50 − LogP) in fragment-to-lead campaigns . The presence of three hydrogen-bond acceptors (vs. two in unsubstituted 6-chloropyridin-3-amine) provides an additional polar interaction point for the hinge region of kinases [1].

Regiochemical SAR Probe for Halogen Position Scanning in Pyridine-Containing Inhibitors

The availability of the target compound (6-chloro regioisomer) alongside its 5-chloro counterpart (CAS 1698112-37-6, identical physicochemical properties but altered substitution geometry) enables systematic regioisomeric SAR studies . Researchers can procure both isomers to probe the optimal chlorine position for target engagement, taking advantage of the fact that both compounds share identical LogP (2.352), TPSA (48.14 Ų), and molecular weight (200.67 Da), thereby isolating the regio-chemical variable from confounding pharmacokinetic property differences . This is particularly valuable for targets where halogen bonding or steric effects of the chloro substituent are hypothesized to govern binding affinity [1].

Agrochemical Intermediate Requiring Balanced Lipophilicity for Foliar Uptake and Phloem Mobility

The computed LogP of 2.352, combined with moderate molecular weight and three hydrogen-bond acceptors, positions this compound within the optimal physicochemical parameter space for agrochemical active ingredients requiring both cuticular penetration (favored by LogP 2–4) and phloem systemicity (favored by intermediate lipophilicity and hydrogen-bonding capacity) . The 6-chloro substituent provides a synthetic entry point for further coupling to generate fungicidal or herbicidal pyridine derivatives, while the isobutoxy group contributes to the balanced lipophilicity profile. Although no direct agrochemical efficacy data are published for this specific compound, the property profile aligns with established agrochemical design guidelines, and the dual synthetic handles support rapid analog generation for greenhouse screening .

Application

Selection Property

Validation Focus

Kinase/GPCR library synthesis

Dual diversification handles

Cross‑coupling efficiency and solubility

Fragment‑based hit follow‑up

Balanced LogP and TPSA

Ligand efficiency optimization

Regiochemical SAR probe

Chlorine regioisomer pair with matched properties

Chlorine position effects on target binding

Agrochemical intermediate

Lipophilicity for foliar uptake

Cuticular penetration and phloem mobility

• [1] Wilcken R, Zimmermann MO, Lange A, Joerger AC, Boeckler FM. Principles and applications of halogen bonding in medicinal chemistry and chemical biology. J Med Chem. 2013;56(4):1363-1388. doi:10.1021/jm3012068. View Source